2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE

• Molecular Formula: C20H17Cl3N2O
• Molecular Weight: 407.7g/mol
• IUPAC Name: 2-methyl-N-[2,2,2-trichloro-1-(naphthalen-1-ylamino)ethyl]benzamide
• InChI: InChI=1S/C20H17Cl3N2O/c1-13-7-2-4-10-15(13)18(26)25-19(20(21,22)23)24-17-12-6-9-14-8-3-5-11-16(14)17/h2-12,19,24H,1H3,(H,25,26)
• InChI Key: BNODRWWUMOEJBW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC(C(Cl)(Cl)Cl)NC2=CC=CC3=CC=CC=C32

Description

2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE is a complex organic compound with a unique structure that includes a naphthalene ring, a trichloromethyl group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the reaction of 2-methylbenzoyl chloride with 2,2,2-trichloroethylamine to form an intermediate, which is then reacted with naphthalen-1-ylamine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the trichloromethyl group to other functional groups.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols .

Scientific Research Applications

2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-N-[2,2,2-trichloro-1-(3-naphthalen-1-ylthioureido)-ethyl]-benzamide
• 2-Methyl-N-[2,2,2-trichloro-1-(3-(4-nitro-phenyl)-thioureido)-ethyl]-benzamide
• 3-Methyl-N-[2,2,2-trichloro-1-(4-chloro-naphthalen-1-yloxy)-ethyl]-butyramide

Uniqueness

2-METHYL-N-{2,2,2-TRICHLORO-1-[(NAPHTHALEN-1-YL)AMINO]ETHYL}BENZAMIDE is unique due to its specific combination of functional groups and structural features.